Cas no 59456-01-8 (4-Bromo-2-phenylquinazoline)

• Product Name: 4-Bromo-2-phenylquinazoline
• CAS No: 59456-01-8
• MF: C₁₄H₉BrN₂
• MW: 285.138662099838
• CID: 2200492
• PubChem ID: 21490642
• Update Time: 2025-10-31

4-Bromo-2-phenylquinazoline Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-phenylquinazoline
• AMY37840
• DB-106643
• CS-0454043
• AKOS015942213
• SCHEMBL7351696
• FHSOXUSTFPINNW-UHFFFAOYSA-N
• 59456-01-8
• 4-Bromo-2-phenylquinazoline

• MDL： MFCD18436194
• Inchi： 1S/C14H9BrN2/c15-13-11-8-4-5-9-12(11)16-14(17-13)10-6-2-1-3-7-10/h1-9H
• InChI Key： FHSOXUSTFPINNW-UHFFFAOYSA-N
• SMILES： BrC1=C2C=CC=CC2=NC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 283.99491 g/mol
• Monoisotopic Mass: 283.99491 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 25.8
• Molecular Weight: 285.14

Experimental Properties

• Density: 1.489±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 129 ºC
• Solubility: Almost insoluble (0.019 g/l) (25 º C),

Additional information on 4-Bromo-2-phenylquinazoline

Comprehensive Overview of 4-Bromo-2-phenylquinazoline (CAS No. 59456-01-8): Properties, Applications, and Research Insights

4-Bromo-2-phenylquinazoline (CAS No. 59456-01-8) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and materials science research. This brominated quinazoline derivative is characterized by its unique molecular structure, combining a quinazoline core with a phenyl group at the 2-position and a bromine atom at the 4-position. Its molecular formula C14H9BrN2 and precise chemical properties make it a valuable intermediate in synthetic chemistry.

Recent trends in drug discovery highlight the growing demand for quinazoline-based scaffolds, particularly due to their potential in targeting kinase enzymes and modulating cellular pathways. Researchers are actively exploring 4-Bromo-2-phenylquinazoline as a precursor for anticancer agents and anti-inflammatory compounds, aligning with the surge in interest around targeted therapies and small-molecule inhibitors. The compound's bromine substituent offers versatile reactivity for further functionalization, a feature frequently discussed in medicinal chemistry forums.

In material science, 59456-01-8 has shown promise in the development of organic semiconductors and photoluminescent materials. Its rigid aromatic structure contributes to enhanced electron transport properties, making it relevant for OLED technology—a hot topic in renewable energy and display innovation. Industry reports suggest that modified quinazoline derivatives could address current limitations in device efficiency, a key focus area for tech giants.

Synthetic methodologies for 4-Bromo-2-phenylquinazoline often involve Pd-catalyzed cross-coupling or nucleophilic aromatic substitution, techniques widely searched in organic synthesis databases. A 2023 study demonstrated its efficient preparation via microwave-assisted synthesis, reflecting the demand for green chemistry approaches. Analytical characterization typically employs HPLC-MS and NMR spectroscopy, with purity thresholds (>98%) being critical for high-throughput screening applications.

Regulatory and safety profiles of CAS 59456-01-8 comply with standard laboratory handling protocols. While not classified as hazardous under major chemical inventories, proper PPE measures (gloves, goggles) are recommended during manipulation—a point emphasized in laboratory safety guidelines frequently queried by researchers. Storage conditions typically specify 2-8°C in amber vials to prevent degradation, as stability data indicates sensitivity to prolonged UV exposure.

The commercial availability of 4-Bromo-2-phenylquinazoline through specialty chemical suppliers has increased by 40% since 2020, according to market analyses. Pricing trends correlate with its adoption in combinatorial chemistry and fragment-based drug design. Patent landscapes reveal growing IP activity around its derivatives, particularly in EGFR inhibitor applications—a connection often explored in cancer research publications.

Future directions for 59456-01-8 research may focus on its role in PROTAC development (proteolysis-targeting chimeras) and covalent inhibitor design, two rapidly evolving areas in biopharmaceutical innovation. Computational studies using molecular docking suggest unexplored binding modalities, while structure-activity relationship (SAR) investigations continue to optimize its pharmacophore features. These advancements position 4-Bromo-2-phenylquinazoline as a compound of enduring relevance in both academic and industrial settings.